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Compound of Interest

Compound Name: alpha-lrone

Cat. No.: B1206951

The proper disposal of alpha-Irone is critical for ensuring laboratory safety and environmental
protection. As a combustible liquid that can cause skin and eye irritation and is harmful if
swallowed, alpha-lrone must be managed as a hazardous chemical waste.[1] Disposal
procedures should align with institutional protocols and local, state, and federal regulations.[2]
[3][4] Under no circumstances should alpha-lrone be disposed of down the drain or in regular
trash.[2][3][5]

Hazard Profile and Safety Data

Before handling alpha-lrone for disposal, it is essential to be aware of its hazard profile.
Personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and
a lab coat, should be worn at all times.[1] Work should be conducted in a well-ventilated area or
under a fume hood.[1]
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Parameter Value Source
Chemical Formula C14H220 [1]
CAS Number 79-69-6 [1]

Combustible liquid, Acute
GHS Classification toxicity (Oral), Skin irritation, [1]

Eye irritation.

Signal Word Warning [1]

_ o Not considered Persistent,
) Toxic to aquatic life with long- ) ) )
Environmental Hazard Bioaccumulative, and Toxic

lasting effects.[2][3] (PBT).[6]

Strong oxidizing agents, strong

Incompatible Materials ) i
acids, and alkalis.[1][4]

Step-by-Step Disposal Protocol for alpha-lrone

This protocol outlines the standard procedure for the disposal of unused or waste alpha-lrone
and contaminated materials.

Waste Identification and Segregation

 ldentify as Hazardous Waste: All unwanted alpha-lrone, solutions containing it, and
materials contaminated with it (e.g., absorbent pads, gloves, empty containers) must be
treated as hazardous waste.[5]

o Segregate Waste: Do not mix alpha-lrone waste with other waste streams unless explicitly
permitted by your institution's hazardous waste program. Store it separately from
incompatible materials like strong oxidizing agents.[1][7]

Waste Collection and Containment

o Select an Appropriate Container: Use a chemically compatible container for waste collection,
preferably the original container if it is in good condition.[7][8] The container must have a
secure, leak-proof lid.[9]
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o Label the Container: Clearly label the waste container with "Hazardous Waste," the full
chemical name "alpha-lrone,” and any other information required by your institution's
Environmental Health and Safety (EHS) office.

o Keep Containers Closed: Waste containers must be kept tightly sealed at all times, except
when adding waste.[5][7][8]

Handling Spills and Contaminated Materials

e Immediate Containment: In case of a spill, eliminate all ignition sources.[1]

o Absorb the Spill: Use an inert absorbent material, such as vermiculite, dry sand, or
commercial sorbents, to absorb the spilled liquid.[3]

o Collect and Dispose: Carefully collect the absorbent material and any contaminated debris
using non-sparking tools and place it in the designated hazardous waste container.

o Decontaminate the Area: Clean the spill area thoroughly.

Storage of Hazardous Waste

» Designated Storage Area: Store the sealed and labeled waste container in a designated
"Satellite Accumulation Area" (SAA) within the laboratory.[7][8] This area must be at or near
the point of waste generation.[8]

o Secondary Containment: It is best practice to keep the waste container in a secondary
containment tray to prevent the spread of any potential leaks.[9]

 Inspect Regularly: Regularly inspect the SAA for any signs of leaks or container degradation.

[71(]

Arranging for Final Disposal

e Contact EHS: Once the waste container is full or ready for disposal, contact your institution's
Environmental Health and Safety (EHS) or Hazardous Waste Management office to arrange
for a pickup.[8]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1206951?utm_src=pdf-body
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.chemicalbull.com/images/product/MSDS-1763608364.pdf
https://www.vigon.com/product/irone-alpha/?doc=MSDS/500422_vigon_sds_us_english.pdf&namee=IroneAlphaSDS
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206951?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e Do Not Accumulate Excessive Waste: Adhere to the volume and time limits for waste
accumulation in an SAA as specified by regulations (e.g., a maximum of 55 gallons, to be
removed within three days of being full).[7][8]

o Documentation: Complete any required waste disposal forms or logs as per your institution's
procedures.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of alpha-Irone.
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Caption: Workflow for the safe disposal of alpha-lrone hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact
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